Cas no 900019-83-2 (Methyl 2-butyl-1,3-benzoxazole-6-carboxylate)

• Product Name: Methyl 2-butyl-1,3-benzoxazole-6-carboxylate
• CAS No: 900019-83-2
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD06496118
• CID: 1073841
• Update Time: 2023-08-03

Methyl 2-butyl-1,3-benzoxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-butyl-1,3-benzoxazole-6-carboxylate
• Methyl 2-butylbenzo[d]oxazole-6-carboxylate
• 2633AF
• OR110792

• MDL： MFCD06496118
• Inchi： 1S/C13H15NO3/c1-3-4-5-12-14-10-7-6-9(13(15)16-2)8-11(10)17-12/h6-8H,3-5H2,1-2H3
• InChI Key： GIQTXUQSKWOABP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)OC)C=CC=2N=C1CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Topological Polar Surface Area: 52.3